molecular formula C13H9ClF3NO3 B1630039 Ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate CAS No. 207231-23-0

Ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate

Cat. No. B1630039
CAS RN: 207231-23-0
M. Wt: 319.66 g/mol
InChI Key: MCYOAKSELHWBGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate is a useful research compound. Its molecular formula is C13H9ClF3NO3 and its molecular weight is 319.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

207231-23-0

Product Name

Ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate

Molecular Formula

C13H9ClF3NO3

Molecular Weight

319.66 g/mol

IUPAC Name

ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate

InChI

InChI=1S/C13H9ClF3NO3/c1-2-20-12(19)9-6-18-10-4-3-7(21-13(15,16)17)5-8(10)11(9)14/h3-6H,2H2,1H3

InChI Key

MCYOAKSELHWBGV-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=CN=C2C=CC(=CC2=C1Cl)OC(F)(F)F

Canonical SMILES

CCOC(=O)C1=CN=C2C=CC(=CC2=C1Cl)OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

6-Trifluoromethoxy-4-hydroxy-3-ethoxycarbonylquinoline (3 g, 10 mmol) and POCl3 (8 mL) were mixed together and the mixture was heated at reflux for 6 h. The excess POCl3 was removed under vacuum. The solid residue was suspended in ice-cold 1N NaOH and the mixture was stirred for 15 min. The solid was filtered off, washed several times with water and dried over P2O5 to give 6-trifluoromethoxy-4-chloro-3-ethoxycarbonylquinoline as an off-white solid.
Quantity
3 g
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Quantity
8 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

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